Cas no 2138189-82-7 (Benzenamine, 3-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl]-)

• Product Name: Benzenamine, 3-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl]-
• CAS No: 2138189-82-7
• MF: C₁₃H₁₇N₅
• MW: 243.307581663132
• CID: 5299129
• Update Time: 2025-07-17

Benzenamine, 3-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl]-

• Inchi： 1S/C13H17N5/c14-11-4-1-3-10(7-11)13-9-16-17-18(13)12-5-2-6-15-8-12/h1,3-4,7,9,12,15H,2,5-6,8,14H2
• InChI Key： TZQMBTLFPJQFFB-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(C2N(C3CCCNC3)N=NC=2)=C1

Additional information on Benzenamine, 3-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl]-

Benzenamine, 3-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl]- (CAS No. 2138189-82-7): A Comprehensive Overview

Benzenamine, 3-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl]-, identified by its CAS number 2138189-82-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the realm of medicinal chemistry. The intricate structure of Benzenamine, 3-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl]- incorporates a benzene ring substituted with an amine group, further functionalized by a piperidinyl moiety linked to a 1H-1,2,3-triazole ring. This unique architectural design not only imparts distinct chemical properties but also opens up a plethora of possibilities for its application in drug discovery and molecular biology.

The benzene ring is a cornerstone in organic chemistry due to its aromatic stability and the ability to undergo various chemical modifications. The presence of an amine group at the 3-position enhances the compound's reactivity, making it a valuable intermediate in synthesizing more complex molecules. The triazolyl group, on the other hand, is known for its bioisosteric properties, often replacing larger heterocyclic rings in drug molecules to improve pharmacokinetic profiles. The integration of these structural elements makes Benzenamine, 3-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl]- a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced therapeutic efficacy and reduced side effects. The structural features of Benzenamine, 3-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl]- align well with current trends in drug design. For instance, the piperidinyl group is frequently incorporated into drug candidates due to its ability to modulate receptor binding and improve metabolic stability. Similarly, the triazolyl moiety has been shown to enhance binding affinity and selectivity in various biological targets. These attributes make Benzenamine, 3-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl]- an intriguing molecule for further investigation.

The synthesis of Benzenamine, 3-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl]- involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the functionalization of the benzene ring followed by the introduction of the amine group. Subsequent steps involve the coupling of the piperidinyl and triazolyl moieties to form the final structure. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently. The use of such methodologies not only improves the overall yield but also minimizes unwanted byproducts.

The pharmacological potential of Benzenamine, 3-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl]- has been explored in several preclinical studies. These studies have highlighted its potential as an inhibitor of various enzymes and receptors involved in inflammatory and neurological disorders. For instance, preliminary data suggest that this compound may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its potential as a scaffold for developing new drugs targeting neurological conditions such as Alzheimer's disease and Parkinson's disease.

The computational modeling and molecular dynamics simulations have played a crucial role in understanding the interactions between Benzenamine, 3-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl]- and biological targets. These studies have provided insights into how the compound binds to its intended receptors and how this binding influences its biological activity. By leveraging computational tools such as molecular docking and virtual screening, researchers have been able to identify potential lead compounds that can be further optimized for therapeutic use. This approach not only accelerates the drug discovery process but also reduces the need for extensive experimental trials.

The future prospects of Benzenamine, 3-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl]- are promising given its unique structural features and potential therapeutic applications. Ongoing research aims to explore its efficacy in treating various diseases by modifying its chemical structure to enhance its pharmacological properties. Additionally， collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with improved therapeutic profiles. As our understanding of molecular interactions continues to evolve，Benzenamine， 3-[ 1 - ( 3 - piperidin yl ) - 1 H - 1 , 2 , 3 - tri az ol - 5 - yl ) - ] strong > is poised to play a significant role in shaping the future of medicinal chemistry.